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Compound of Interest

Compound Name: N-(2-Ethoxyethyl)-2-nitroaniline

Cat. No.: B1626614 Get Quote

An In-depth Technical Guide to N-(2-Ethoxyethyl)-2-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-Ethoxyethyl)-2-nitroaniline
(CAS No. 68133-69-7), including its commercial availability, potential synthesis protocols, and

essential safety information. This document is intended for professionals in research and

development who require a specialized chemical intermediate for their work.

Commercial Availability
N-(2-Ethoxyethyl)-2-nitroaniline is a specialized organic compound that is not readily

available as a stock chemical from major suppliers. Investigations into the commercial

landscape indicate that this compound is primarily available through custom synthesis.

Researchers and drug development professionals requiring this molecule will need to engage

with chemical manufacturing organizations that offer bespoke synthesis services.

Below is a table of companies with expertise in the custom synthesis of aniline derivatives and

other complex organic molecules. These companies are potential partners for the production of

N-(2-Ethoxyethyl)-2-nitroaniline.
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Supplier Category
Company
Examples

Service Focus
Geographic
Regions Served

Custom Synthesis

Specialists
Enamine

Custom synthesis of a

wide variety of organic

compounds from

milligram to kilogram

scale.

Global

Otava Chemicals

Custom synthesis of

organic molecules for

biotech and

pharmaceutical

applications.[1]

North America,

Europe[1]

Frontier Specialty

Chemicals

Synthesis of complex

organic molecules,

including heterocyclic

compounds and

building blocks.[2]

Global (based in the

USA)[2]

European Fine

Chemical

Manufacturers

Allessa GmbH

Custom and toll

manufacturing of fine

chemicals.[3]

Europe[3]

ChiroBlock GmbH
Contract synthesis of

chemicals.[3]
Europe

North American

Custom Chemistry

Nissan Chemical

America Corporation

Custom

manufacturing of APIs

and their

intermediates.[4]

North America

This table is not exhaustive and represents a selection of companies with relevant capabilities.

It is recommended to contact these and other custom synthesis providers directly to inquire

about their capabilities for synthesizing N-(2-Ethoxyethyl)-2-nitroaniline.

Experimental Protocols: A Plausible Synthetic Route
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While a specific, published experimental protocol for the synthesis of N-(2-Ethoxyethyl)-2-
nitroaniline is not readily available in the public domain, a plausible and chemically sound

method can be proposed based on established reactions of nitroaromatic compounds. The

most direct approach is the nucleophilic aromatic substitution (SNAr) of 2-chloronitrobenzene

with 2-ethoxyethanamine.

Reaction:

2-Chloronitrobenzene + 2-Ethoxyethanamine → N-(2-Ethoxyethyl)-2-nitroaniline + HCl

Proposed Methodology:

Reactant Preparation: In a well-ventilated fume hood, a reaction vessel equipped with a

magnetic stirrer, reflux condenser, and nitrogen inlet is charged with 2-chloronitrobenzene

(1.0 equivalent).

Solvent and Base: A suitable polar aprotic solvent such as dimethylformamide (DMF) or

dimethyl sulfoxide (DMSO) is added to dissolve the 2-chloronitrobenzene. A slight excess of

2-ethoxyethanamine (1.1-1.2 equivalents) is then added to the solution. A non-nucleophilic

base, such as potassium carbonate (K2CO3) or triethylamine (Et3N) (1.5-2.0 equivalents), is

added to neutralize the hydrochloric acid byproduct.

Reaction Conditions: The reaction mixture is heated to a temperature between 80-120 °C.

The progress of the reaction should be monitored by thin-layer chromatography (TLC) or

high-performance liquid chromatography (HPLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and filtered to

remove the inorganic salts. The filtrate is then diluted with water and extracted with a suitable

organic solvent, such as ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure. The resulting crude

product can be purified by column chromatography on silica gel to yield pure N-(2-
Ethoxyethyl)-2-nitroaniline.
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Proposed Synthesis Pathway for N-(2-Ethoxyethyl)-2-nitroaniline

Reactants Reaction Conditions

Products

2-Chloronitrobenzene

Nucleophilic
Aromatic

Substitution

2-Ethoxyethanamine Solvent (DMF or DMSO) Base (K2CO3 or Et3N) Heat (80-120 °C)

N-(2-Ethoxyethyl)-2-nitroaniline HCl (neutralized by base)

Click to download full resolution via product page

Caption: Proposed synthesis of N-(2-Ethoxyethyl)-2-nitroaniline.

Safety and Handling of Nitroaniline Compounds
No specific safety data sheet (SDS) is available for N-(2-Ethoxyethyl)-2-nitroaniline.

However, based on the known hazards of related nitroaniline compounds, such as 2-

nitroaniline, the following precautions should be taken.

General Hazards:

Toxicity: Nitroaniline compounds are generally considered toxic if swallowed, in contact with

skin, or if inhaled.[5]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[5]

Environmental Hazard: Harmful to aquatic life with long-lasting effects.[5]
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Personal Protective Equipment (PPE) and Handling:

Ventilation: Always work with this compound in a well-ventilated area, preferably in a

chemical fume hood.

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Clothing: A lab coat should be worn.

Hygiene: Avoid breathing dust or vapors. Wash hands thoroughly after handling.

First Aid Measures:

Inhalation: Move the person to fresh air.

Skin Contact: Immediately wash the skin with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Seek immediate medical attention.

For detailed safety information, it is crucial to consult the safety data sheet for a closely related

compound, such as 2-nitroaniline, and to perform a thorough risk assessment before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Custom Synthesis [otavachemicals.com]

2. Custom synthesis | Frontier Specialty Chemicals [frontierspecialtychemicals.com]

3. Contract Synthesis companies from Germany ⇒ chemeurope.com [chemeurope.com]
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To cite this document: BenchChem. [N-(2-Ethoxyethyl)-2-nitroaniline suppliers and
commercial availability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626614#n-2-ethoxyethyl-2-nitroaniline-suppliers-
and-commercial-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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